![molecular formula C10H8Br2O4 B1322518 Dimethyl 2,5-dibromoisophthalate CAS No. 1337958-87-8](/img/structure/B1322518.png)
Dimethyl 2,5-dibromoisophthalate
Overview
Description
Dimethyl 2,5-dibromoisophthalate is a useful research compound. Its molecular formula is C10H8Br2O4 and its molecular weight is 351.98 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Ligands in Gold(I) Chemistry
Dimethyl 5-aminoisophthalate, a derivative of Dimethyl 2,5-dibromoisophthalate, has been used as a ligand in gold(I) chemistry. This compound was used to form model complexes for macrocyclic gold compounds, indicating its potential application in the study and development of new gold-based molecular structures and materials (Wiedemann, Gamer, & Roesky, 2009).
2. Synthesis Research
Research on the synthesis conditions of dimethyl 5-(1-methyl-1-methoxycarbonylmethyloxy) isophthalate, a related compound, has been conducted. This includes optimizing reaction conditions such as esterification with methanol and subsequent reactions, highlighting the compound's importance in synthetic chemistry (Pen, 2014).
3. Luminescent Organic Bulk Crystal
Dimethyl 2,5-diaminoterephthalate, closely related to this compound, has been used in the study of elastic organic single crystals. These crystals demonstrate both elastic bending and twisting abilities under stress, and their unique structure allows for efficient yellow emission. This finding has potential applications in 3D optical waveguides and flexible electronics (Huang, Tang, Ye, Wang, & Zhang, 2019).
4. Blue Emission in Solid State
Research on dimethyl and diaryl 2,5-dialkoxyterephthalates, which are related to this compound, revealed their potential for blue fluorescence in bothsolutions and solid states. These compounds have been studied for their absorption spectra and fluorescence characteristics, showing promise for applications in materials science, particularly in the development of blue fluorescent polymers and materials with unique optical properties (Shimizu, Shigitani, Kinoshita, & Sakaguchi, 2019).
Properties
IUPAC Name |
dimethyl 2,5-dibromobenzene-1,3-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Br2O4/c1-15-9(13)6-3-5(11)4-7(8(6)12)10(14)16-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCPAOHQBVHGERO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1Br)C(=O)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Br2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40626607 | |
Record name | Dimethyl 2,5-dibromobenzene-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40626607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1337958-87-8 | |
Record name | Dimethyl 2,5-dibromobenzene-1,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40626607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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